Cas no 2171807-00-2 (3-(1-amino-2-methoxypropan-2-yl)-1lambda6-thietane-1,1-dione)

• Product Name: 3-(1-amino-2-methoxypropan-2-yl)-1lambda6-thietane-1,1-dione
• CAS No: 2171807-00-2
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5877348
• PubChem ID: 165506739
• Update Time: 2025-06-11

3-(1-amino-2-methoxypropan-2-yl)-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methoxypropan-2-yl)-1lambda6-thietane-1,1-dione
• 2171807-00-2
• EN300-1294110

• Inchi： 1S/C7H15NO3S/c1-7(5-8,11-2)6-3-12(9,10)4-6/h6H,3-5,8H2,1-2H3
• InChI Key： YBNBYDSACOYUPJ-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)(CN)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(1-amino-2-methoxypropan-2-yl)-1lambda6-thietane-1,1-dione

3-(1-Amino-2-Methoxypropan-2-Yl)-1Lambda6-Thietane-1,1-Dione: A Comprehensive Overview

3-(1-Amino-2-Methoxypropan-2-Yl)-1Lambda6-Thietane-1,1-Dione, also known by its CAS number CAS No. 2171807-00-2, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and delivery systems. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The molecular structure of 3-(1-Amino-2-Methoxypropan-2-Yl)-1Lambda6-Thietane-1,1-Dione comprises a thietane ring system with two ketone groups and a substituted amino alcohol moiety. The presence of the thietane ring, a three-membered cyclic ether, contributes to the compound's stability and reactivity. The amino alcohol group introduces additional functionality, making it a versatile building block for further chemical modifications. This combination of structural features makes the compound an attractive candidate for applications in medicinal chemistry, particularly in the development of bioactive molecules.

Recent studies have focused on the synthesis of this compound using novel methodologies. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule. This approach not only enhances the efficiency of the synthesis process but also allows for the preparation of enantiomerically pure compounds, which are crucial for pharmacological studies. Additionally, advancements in computational chemistry have enabled detailed modeling of the compound's interactions with biological targets, providing insights into its potential therapeutic applications.

The compound's versatility is further highlighted by its ability to participate in various chemical transformations. For example, it can undergo nucleophilic additions, cycloadditions, and other reactions that expand its functional group diversity. These reactions are essential for modifying the compound's physicochemical properties and tailoring it for specific applications. Recent research has also explored the use of this compound as a precursor for more complex molecules, such as peptide mimetics and macrocyclic structures.

In terms of applications, 3-(1-Amino-2-Methoxypropan-2-Yl)-1Lambda6-Thietane-1,1-Dione has shown promise in drug delivery systems. Its ability to form stable complexes with drugs or biomolecules makes it a potential candidate for targeted drug delivery. Furthermore, its biocompatibility and controlled degradation properties make it suitable for use in biodegradable materials and implants.

The latest research on this compound has also delved into its pharmacokinetic properties. Studies have demonstrated that the compound exhibits favorable absorption and distribution profiles in preclinical models. These findings suggest that it could serve as a lead compound for developing new therapeutics with improved bioavailability and efficacy.

In conclusion, CAS No. 2171807-00-2, or 3-(1-Amino-2-Methoxypropan-2-Yl)-1Lambda6-Thietane-1,1-Dione, represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure, versatile reactivity, and promising applications make it a subject of ongoing research interest. As new methodologies continue to emerge, this compound is expected to play an increasingly important role in advancing drug discovery and materials science.